Cas no 89387-09-7 (2,1,3-Benzoxadiazole, 5-chloro-4,6-dinitro-, 1-oxide)

• Product Name: 2,1,3-Benzoxadiazole, 5-chloro-4,6-dinitro-, 1-oxide
• CAS No: 89387-09-7
• MF: C₆HClN₄O₆
• MW: 260.548339605331
• CID: 602521
• PubChem ID: 13162502
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole, 5-chloro-4,6-dinitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 5-chloro-4,6-dinitro-, 1-oxide
• 5-chloro-4,6-dinitro-1-oxido-2,1,3-benzoxadiazol-1-ium
• SCHEMBL9656403
• 5-Chloro-4,6-dinitro-1-oxo-2,1lambda~5~,3-benzoxadiazole
• 5-chloro-4,6-dinitrobenzofuroxan
• DTXSID20523706
• 89387-09-7

• Inchi： 1S/C6HClN4O6/c7-4-2(9(12)13)1-3-5(6(4)10(14)15)8-17-11(3)16/h1H
• InChI Key： RPRQXDKAZKTLQT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(C=1[N+](=O)[O-])=NO[N+]=2[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.9584615g/mol
• Monoisotopic Mass: 259.9584615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 143Ų